2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
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Description
2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C26H22N4O5 and its molecular weight is 470.485. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Research on compounds similar to the query chemical has shown significant antimicrobial properties. For instance, derivatives of phthalazin-1(2H)-one have been synthesized and tested for their antimicrobial efficacy against various bacterial and fungal strains, showing promising results. These findings suggest the potential of these compounds, including the query chemical, in the development of new antimicrobial agents (El-Hashash, El-Kady, Taha, & El-Shamy, 2012; Sridhara, Reddy, Keshavayya, & Goud, 2010).
Anticancer Applications
Some derivatives have been designed and synthesized with a focus on evaluating their anticancer potential. A notable study reported compounds with moderate to excellent anticancer activity against multiple cancer cell lines, underlining the promise of these molecular frameworks in cancer research and therapy development (Ravinaik, Rao, Rao, & Reddy, 2021).
Anti-inflammatory and Anticonvulsant Activities
In addition to antimicrobial and anticancer properties, derivatives of phthalazin-1(2H)-one have been found to possess anti-inflammatory and anticonvulsant activities. These findings highlight the versatility of the chemical scaffold and its potential in developing new therapeutic agents for inflammatory and seizure disorders (Abd Alla, Hegab, Abo Taleb, Hasabelnaby, & Goudah, 2010; Zayed & Ayyad, 2012).
Material Science Applications
Moreover, phthalazinone derivatives have been explored for their utility in material science, particularly in the synthesis of polymers and films with specific properties such as high thermal stability and electrical insulating properties. This suggests the potential application of the query chemical in creating novel materials with desirable physical and chemical characteristics (Liu, Li, Zhang, Li, & Jian, 2014).
Properties
IUPAC Name |
2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N4O5/c1-15-9-5-8-12-19(15)30-26(31)18-11-7-6-10-17(18)22(28-30)25-27-24(29-35-25)16-13-20(32-2)23(34-4)21(14-16)33-3/h5-14H,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DALHFUBBLASOLM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=C(C(=C5)OC)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N4O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.